Cas no 62987-32-0 (2-Isopropyl-1-phenyl-1H-benzo[d]imidazole)

2-Isopropyl-1-phenyl-1H-benzo[d]imidazole is a versatile heterocyclic compound with significant chemical properties. It exhibits high stability and reactivity, making it suitable for various synthetic applications. Its unique structure allows for efficient participation in organic transformations, offering researchers a valuable tool for constructing complex molecules.
2-Isopropyl-1-phenyl-1H-benzo[d]imidazole structure
62987-32-0 structure
Product Name:2-Isopropyl-1-phenyl-1H-benzo[d]imidazole
CAS No:62987-32-0
MF:C16H16N2
MW:236.311643600464
MDL:MFCD23135304
CID:1024289
PubChem ID:21050246
Update Time:2025-10-18

2-Isopropyl-1-phenyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Isopropyl-1-phenyl-1H-benzo[d]imidazole
    • 1-phenyl-2-propan-2-ylbenzimidazole
    • 2-isopropyl-1-phenyl-benzimidazole
    • 1-phenyl-2-(propan-2-yl)-1H-1,3-benzodiazole
    • 62987-32-0
    • 1-Phenyl-2-(propan-2-yl)-1H-benzimidazole
    • SCHEMBL1102463
    • AKOS016003167
    • DTXSID20610342
    • MDL: MFCD23135304
    • Inchi: 1S/C16H16N2/c1-12(2)16-17-14-10-6-7-11-15(14)18(16)13-8-4-3-5-9-13/h3-12H,1-2H3
    • InChI Key: AKFXBZAPALKDQG-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C=CC=CC=2N=C1C(C)C

Computed Properties

  • Exact Mass: 236.131348519g/mol
  • Monoisotopic Mass: 236.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.8Ų

2-Isopropyl-1-phenyl-1H-benzo[d]imidazole Pricemore >>

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